3-Iodo-1-methylpyridin-1-ium perchlorate

• IUPAC Name: 3-iodo-1-methylpyridin-1-ium;perchlorate
• InChI: InChI=1S/C6H7IN.ClHO4/c1-8-4-2-3-6(7)5-8;2-1(3,4)5/h2-5H,1H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key: AOBUPIRFMREKKU-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1=CC=CC(=C1)I.[O-]Cl(=O)(=O)=O
• Molecular Formula: C6H7ClINO4
• Molecular Weight: 319.48 g/mol

Description

3-Iodo-1-methylpyridin-1-ium perchlorate is a chemical compound with the molecular formula C6H7ClINO4. It is listed in various chemical databases and is available from several suppliers.

Scientific Research Applications

Structural Analysis and Coordination Polymers

The compound 3-Iodo-1-methylpyridin-1-ium perchlorate is involved in the formation of coordination polymers and plays a role in structural chemistry. For instance, a one-dimensional zigzag coordination polymer, {Ag(2-amino-3-methylpyridine)}∞, was synthesized through the reaction of silver perchlorate with 2-amino-3-methylpyridine. This polymer demonstrates unique linear geometry of Ag(I) cations, linking 2-pyridyl rings and 2-amino groups with a 'head-to-head' orientation, contributing to the understanding of coordination chemistry and polymer structures (Chen et al., 2005).

Synthesis and Spectroscopy

The compound also finds importance in synthesis and spectroscopy. The synthesis and crystal structure analysis of 2-methyl-3-chloro-9-hydroxypyrido[1,2-a]pyrimidin-4-one and bis(2-methyl-3-chloro-9-hydroxypyrido[1,2-a]pyrimidin-4-onium) perchlorate highlight its role in forming complex structures and providing insights into their spectral characteristics (Koval’chukova et al., 2004).

Thermal Decompositions Studies

The thermal decompositions of N-methylpyridinium, quinolinium, isoquinolinium, and phenanthridinium salts, including those with perchlorate as a counter ion, have been extensively studied. This research provides evidence for specific elimination processes and oxidations to amides, contributing to the understanding of the thermal behavior of such compounds (Salsmans & Binst, 1974).

Reactions with Active Methylenes

In the realm of organic chemistry, 3,5-Diphenyl-1,2-dithiolium perchlorate has been used to study reactions with active methylenes, providing insights into the formation of novel products and the behavior of compounds under specific conditions (Shibuya, 1979).

Mechanism of Action

While the specific mechanism of action for 3-Iodo-1-methylpyridin-1-ium perchlorate is not detailed, perchlorate compounds are known to interfere with iodine uptake into thyrocytes, hampering thyroid hormone synthesis.

Safety and Hazards

The safety data sheet for perchlorate compounds indicates that they may intensify fire and are oxidizers. They can cause serious eye irritation, respiratory irritation, and skin irritation.